N-(2,5-difluorophenyl)-2-[2-(methylthio)-5,7-dioxo-6-phenyl-6,7-dihydro[1,3]thiazolo[4,5-d]pyrimidin-4(5H)-yl]acetamide

• IUPAC Name: 6-[2-(2,5-dimethylanilino)-2-oxoethyl]-7-oxo-[1,2]thiazolo[4,5-d]pyrimidine-3-carboxamide
• InChI: InChI=1S/C16H15N5O3S/c1-8-3-4-9(2)10(5-8)19-11(22)6-21-7-18-12-13(15(17)23)20-25-14(12)16(21)24/h3-5,7H,6H2,1-2H3,(H2,17,23)(H,19,22)
• InChI Key: LIVQEEYYXSSECB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)NC(=O)CN2C=NC3=C(C2=O)SN=C3C(=O)N
• Molecular Formula: C16H15N5O3S
• Molecular Weight: 357.4 g/mol

Description

N-(2,5-difluorophenyl)-2-[2-(methylthio)-5,7-dioxo-6-phenyl-6,7-dihydro[1,3]thiazolo[4,5-d]pyrimidin-4(5H)-yl]acetamide is a useful research compound. Its molecular formula is C16H15N5O3S and its molecular weight is 357.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research efforts have been directed towards the synthesis and characterization of novel heterocyclic compounds, including pyrazolo[3,4-d]pyrimidines and thiazolopyrimidines, due to their significant biological activities. For instance, a study presented the synthesis of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives and evaluated their antitumor activity against human breast adenocarcinoma cell lines, identifying compounds with mild to moderate activity compared to doxorubicin as a reference antitumor agent (El-Morsy et al., 2017).

Antimicrobial and Antifungal Applications

Another aspect of scientific research involving similar compounds focuses on their antimicrobial and antifungal properties. For example, novel derivatives of thiazolo[2,3-b]dihydropyrimidinone possessing 4-methylthiophenyl moiety have been synthesized, exhibiting moderate to excellent growth inhibition of bacteria and fungi, highlighting the potential use of these compounds in developing new antibacterial and antifungal agents (Ashok et al., 2007).

Anti-inflammatory and Analgesic Agents

The synthesis of novel benzodifuranyl; 1,3,5-triazines; 1,3,5-oxadiazepines; and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents represents another area of application. These compounds were evaluated for their cyclooxygenase-1/cyclooxygenase-2 (COX-1/COX-2) inhibitory activities, showing promising results as analgesic and anti-inflammatory agents, with some compounds exhibiting high COX-2 selectivity indices (Abu‐Hashem et al., 2020).

Anticancer and Anti-5-lipoxygenase Agents

Furthermore, novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These studies demonstrate the potential of such compounds in the development of new therapeutic agents targeting cancer and inflammation-related pathways (Rahmouni et al., 2016).